Cas no 6314-41-6 ( )
structure
Product Name:
CAS No:6314-41-6
MF:C15H11ClOS
MW:274.765241861343
CID:958828
PubChem ID:237072
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-benzothiophen-2-yl-(4-chlorophenyl)methanol
- 1-benzothiophen-2-yl(4-chlorophenyl)methanol
- a-(2-benzo[b]thienyl)-4-chlorobenzyl alcohol
- AC1L5XZT
- AC1Q3NG2
- AR-1C1617
- benzo[b]thiophen-2-yl-(4-chloro-phenyl)-methanol
- Benzo[b]thiophen-2-yl-(4-chlor-phenyl)-methanol
- CTK5B7769
- NSC40285
- SureCN6956984
- 6314-41-6
- AKOS017420381
- DTXSID30285045
- SCHEMBL6956984
- 69866-16-6
- (1-Benzothiophen-2-yl)(4-chlorophenyl)methanol
- alpha-(2-benzo[b]thienyl)-4-chlorobenzyl alcohol
- SJODJLVUCGCPHD-UHFFFAOYSA-N
- NSC-40285
- DTXSID80990137
-
-
- Inchi: 1S/C15H11ClOS/c16-12-7-5-10(6-8-12)15(17)14-9-11-3-1-2-4-13(11)18-14/h1-9,15,17H
- InChI Key: SJODJLVUCGCPHD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1=CC2C=CC=CC=2S1)O
Computed Properties
- Exact Mass: 274.02203
- Monoisotopic Mass: 274.0219138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- PSA: 20.23
Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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